Cas no 663953-91-1 (Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-)

• Product Name: Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-
• CAS No: 663953-91-1
• MF: C₁₂H₁₃BFNO₂
• MW: 233.046526670456
• CID: 1709815
• Update Time: 2024-08-31

Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluoro-
• 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-5-fluorobenzonitrile

• Inchi： 1S/C12H13BFNO2/c1-12(2)7-16-13(17-8-12)11-4-3-10(14)5-9(11)6-15/h3-5H,7-8H2,1-2H3
• InChI Key： MUOAXGAXXXKHEK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=CC=C1B1OCC(C)(C)CO1

Computed Properties

• Exact Mass: 232.10599

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 358.1±32.0 °C(Predicted)
• PSA: 42.25